Cas no 74598-11-1 (Ethyl thieno[3,2-d]isothiazole-5-carboxylate)

Ethyl thieno[3,2-d]isothiazole-5-carboxylate is a heterocyclic compound featuring a fused thieno-isothiazole core with an ester functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules or functional materials. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its rigid bicyclic framework contributes to stability while offering potential for selective reactivity in cross-coupling or nucleophilic substitution reactions. The compound is of interest in medicinal chemistry for developing heterocyclic scaffolds with tailored electronic properties. Proper handling under inert conditions is recommended due to potential sensitivity to hydrolysis or oxidation.

Ethyl thieno[3,2-d]isothiazole-5-carboxylate structure

74598-11-1 structure

Product Name:Ethyl thieno[3,2-d]isothiazole-5-carboxylate

CAS No:74598-11-1

MF:C₈H₇NO₂S₂

MW:213.27667927742

CID:1023729

PubChem ID:12605965

Update Time:2025-05-21

Ethyl thieno[3,2-d]isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl thieno[3,2-d]isothiazole-5-carboxylate
- Ethyl thieno[3,2-d][1,2]thiazole-5-carboxylate
- Thieno[3,2-d]isothiazole-5-carboxylic acid ethyl ester
- AK102610
- ANW-61974
- CTK8B9081
- ethyl thieno< 3,2-d> isothiazole-5-carboxylate
- KB-51674
- AMY36676
- 74598-11-1
- Ethylthieno[3,2-d]isothiazole-5-carboxylate
- DTXSID60504190
- FT-0719667
- DB-074856
- MDL： MFCD19053226
- Inchi： 1S/C8H7NO2S2/c1-2-11-7(10)6-3-5-4-9-13-8(5)12-6/h3-4H,2H2,1H3
- InChI Key： KQHGNHXOPGUKNG-UHFFFAOYSA-N
- SMILES： S1C2=C(C=NS2)C=C1C(=O)OCC

Computed Properties

Exact Mass: 212.99191
Monoisotopic Mass: 212.99182081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 95.7Å²

Experimental Properties

PSA: 39.19

Ethyl thieno[3,2-d]isothiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190386-1g	ethyl thieno[3,2-d]isothiazole-5-carboxylate	74598-11-1	95%	1g	$***	2023-05-29
Alichem	A059003262-1g	Ethyl thieno[3,2-d]isothiazole-5-carboxylate	74598-11-1	95%	1g	$1795.78	2023-09-01
Alichem	A059003262-5g	Ethyl thieno[3,2-d]isothiazole-5-carboxylate	74598-11-1	95%	5g	$5350.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634506-1g	Ethyl thieno[3,2-d]isothiazole-5-carboxylate	74598-11-1	98%	1g	￥26565.00	2024-07-28

Ethyl thieno[3,2-d]isothiazole-5-carboxylate Related Literature

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Additional information on Ethyl thieno[3,2-d]isothiazole-5-carboxylate

Comprehensive Guide to Ethyl thieno[3,2-d]isothiazole-5-carboxylate (CAS No. 74598-11-1): Properties, Applications, and Market Insights

Ethyl thieno[3,2-d]isothiazole-5-carboxylate (CAS No. 74598-11-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thieno-isothiazole derivative is known for its unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of Ethyl thieno[3,2-d]isothiazole-5-carboxylate combines a thiophene ring fused with an isothiazole moiety, which contributes to its electronic and steric properties. This combination enhances its reactivity and makes it a versatile building block for various chemical transformations. The ethyl carboxylate group further increases its solubility in organic solvents, facilitating its use in synthetic chemistry.

One of the most searched questions about Ethyl thieno[3,2-d]isothiazole-5-carboxylate is its role in medicinal chemistry. Recent studies highlight its potential as a precursor for antimicrobial and anti-inflammatory agents. The compound's ability to interact with biological targets has made it a subject of interest in the development of new therapeutic drugs. Additionally, its heterocyclic framework is being explored for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and semiconductors.

From a market perspective, the demand for Ethyl thieno[3,2-d]isothiazole-5-carboxylate is rising, particularly in regions with strong pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are actively supplying this compound to research institutions and industrial laboratories. Its CAS number 74598-11-1 is frequently referenced in procurement databases, indicating its commercial relevance.

Another trending topic related to this compound is its synthetic methodology. Researchers are optimizing routes to produce Ethyl thieno[3,2-d]isothiazole-5-carboxylate with higher yields and purity. Green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, are being investigated to reduce environmental impact. These advancements align with the growing emphasis on sustainable chemistry in academic and industrial settings.

In summary, Ethyl thieno[3,2-d]isothiazole-5-carboxylate (CAS No. 74598-11-1) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural properties and reactivity make it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this thieno-isothiazole derivative, its importance in scientific and industrial communities is expected to grow.